2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one
Description
2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one is a substituted α,β-unsaturated ketone (enone) featuring a 4-methylpyrrolidin-3-yl group as the key substituent. This structure combines a planar enone system with a saturated five-membered nitrogen heterocycle, which confers unique physicochemical properties.
Properties
Molecular Formula |
C9H15NO |
|---|---|
Molecular Weight |
153.22 g/mol |
IUPAC Name |
2-methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one |
InChI |
InChI=1S/C9H15NO/c1-6(2)9(11)8-5-10-4-7(8)3/h7-8,10H,1,4-5H2,2-3H3 |
InChI Key |
CVOFDVXYWYSAPB-UHFFFAOYSA-N |
Canonical SMILES |
CC1CNCC1C(=O)C(=C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one can be achieved through several synthetic routes. One common method involves the reaction of 4-methylpyrrolidine with an appropriate alkylating agent under controlled conditions. The reaction typically requires a base such as sodium hydride or potassium tert-butoxide to deprotonate the pyrrolidine, followed by the addition of the alkylating agent to form the desired product.
Industrial Production Methods
Industrial production of 2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations to ensure consistent product quality and yield.
Chemical Reactions Analysis
Types of Reactions
2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.
Substitution: Nucleophilic substitution reactions can occur at the pyrrolidine nitrogen or the alkene moiety, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate in aqueous or acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.
Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.
Major Products Formed
Oxidation: Ketones or carboxylic acids.
Reduction: Alcohols or amines.
Substitution: Substituted pyrrolidine derivatives.
Scientific Research Applications
2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.
Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key analogs of 2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one, highlighting structural variations, physicochemical properties, and biological activities:
Key Observations:
Substituent Effects on Bioactivity :
- Compounds with electron-rich aromatic substituents (e.g., trimethoxyphenyl in ) exhibit anti-tumor and anti-angiogenic activities, likely due to interactions with hydrophobic enzyme pockets .
- The target compound’s pyrrolidine group may enhance bioavailability compared to aromatic analogs, as saturated amines often improve membrane permeability and metabolic stability.
Crystallographic and Conformational Insights: Pyridine-containing analogs (e.g., ) show planar enone systems with intermolecular π-π interactions, stabilizing crystal lattices . The target compound’s pyrrolidine ring may introduce puckering, altering packing efficiency and hydrogen-bonding patterns.
Metal Coordination and Antioxidant Potential: Pyridinyl enones () form stable coordination complexes with transition metals, suggesting the target compound could act as a ligand in catalytic or therapeutic contexts .
Synthetic Routes :
- Most analogs are synthesized via Claisen-Schmidt condensation (e.g., ). The target compound likely requires similar methods, with 4-methylpyrrolidin-3-yl ketone as a starting material.
Biological Activity
2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound's molecular formula is with a molecular weight of approximately 153.22 g/mol. It contains a conjugated system featuring an α,β-unsaturated carbonyl group, which is crucial for its reactivity and biological interactions .
Mechanisms of Biological Activity
Research indicates that compounds similar to 2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one exhibit various biological activities, including:
- Antiviral Properties : Some derivatives have shown effectiveness against viral infections, likely due to their ability to interact with viral proteins or host cell receptors.
- Antimicrobial Activity : The compound may possess antimicrobial properties, making it a candidate for further investigation in treating infections.
Interaction Studies
Interaction studies often utilize techniques such as molecular docking and binding affinity assays to elucidate the compound's mechanisms of action. For instance, the presence of the pyrrolidine moiety enhances interactions with biological targets, which can lead to modulation of critical biological pathways.
Research Findings and Case Studies
Several studies have been conducted to evaluate the biological activity of 2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one:
Table 1: Summary of Biological Activities
Pharmacokinetics and Toxicology
Pharmacokinetic studies are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) of 2-Methyl-1-(4-methylpyrrolidin-3-yl)prop-2-en-1-one. Initial findings suggest that the compound exhibits moderate bioavailability, which may be influenced by its chemical structure and potential metabolic pathways .
Table 2: Pharmacokinetic Profile
| Parameter | Value |
|---|---|
| C_max (ng/mL) | 830 |
| T_max (h) | 0.25 |
| AUC (ng·mL/h) | 66,000 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
